molecular formula C11H23NO2 B8643295 N-Octyl-beta-alanine CAS No. 27373-57-5

N-Octyl-beta-alanine

Cat. No.: B8643295
CAS No.: 27373-57-5
M. Wt: 201.31 g/mol
InChI Key: CZOIUKWGJCDTGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Octyl-beta-alanine is a useful research compound. Its molecular formula is C11H23NO2 and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

27373-57-5

Molecular Formula

C11H23NO2

Molecular Weight

201.31 g/mol

IUPAC Name

3-(octylamino)propanoic acid

InChI

InChI=1S/C11H23NO2/c1-2-3-4-5-6-7-9-12-10-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)

InChI Key

CZOIUKWGJCDTGF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCNCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of n-octylamine (516 g, 4.0 mols), hydroquinone (200 mg) and methanol (400 ml), acrylic acid (144 g, 2.0 mols) was added dropwise with stirring while cooling with ice. After addition, the mixture was refluxed while heating for 4 hours. After cooled to room temperature, NaOH (80 g, 2.0 mols) was added. The reaction mixture was despersed in 6 liters of acetone, and filtration and drying were carried out to obtain the Na salt of N-n-octyl-β-alanine as white crystals having a melting point (dec.) of 242° C. (349 g Yield: 78%).
Quantity
516 g
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
144 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Quantity
80 g
Type
reactant
Reaction Step Two
Quantity
6 L
Type
solvent
Reaction Step Three

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